375-16-6

Heptafluorobutyryl chloride

In Stock

• CAS RN:
• 375-16-6

• Formula:
• C4ClF7O

• InChI:
• InChI=1S/C4ClF7O/c5-1(13)2(6,7)3(8,9)4(10,11)12

• InChIKey:
• WFELVFKXQJYPSL-UHFFFAOYSA-N

• Heptafluorobutyryl chloride is a useful research compound. Its molecular formula is C4ClF7O and its molecular weight is 232.48 g/mol. The purity is usually 95%.

6-[3-(dimethylamino)acryloyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one

In Stock

• CAS RN:
• 343375-16-6

• Formula:
• C11H11N3O2S

• InChI:
• InChI=1S/C11H11N3O2S/c1-13(2)4-3-9(15)8-7-12-11-14(10(8)16)5-6-17-11/h3-7H,1-2H3/b4-3+

• InChIKey:
• HQAANRMDQOOLOH-ONEGZZNKSA-N

• 6-[3-(dimethylamino)acryloyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one is a useful research compound. Its molecular formula is C11H11N3O2S and its molecular weight is 249.29. The purity is usually 95%.

3-Cyclopentene-1,2-diol, 5-(1,1-dimethylethyl)dimethylsilyloxymethyl-, dibenzoate, 1R-(1.alpha.,2.be

• CAS RN:
• 165375-16-6

• Formula:
• C41H45N3O7S

• 3-Cyclopentene-1,2-diol, 5-(1,1-dimethylethyl)dimethylsilyloxymethyl-, dibenzoate, 1R-(1.alpha.,2.be, also known as 3-Cyclopentene-1,2-diol, 5-(1,1-dimethylethyl)dimethylsilyloxymethyl-, dibenzoate, 1R-(1.alpha.,2.be, is a useful research compound. Its molecular formula is C41H45N3O7S. The purity is usually 95%.

Dolutegravir

In Stock

• CAS RN:
• 1051375-16-6

• Formula:
• C₂₀H₁₉F₂N₃O₅

• InChI:
• InChI=1S/C20H19F2N3O5/c1-10-4-5-30-15-9-24-8-13(17(26)18(27)16(24)20(29)25(10)15)19(28)23-7-11-2-3-12(21)6-14(11)22/h2-3,6,8,10,15,27H,4-5,7,9H2,1H3,(H,23,28)/t10-,15+/m1/s1

• InChIKey:
• RHWKPHLQXYSBKR-BMIGLBTASA-N

• Dolutegravir is a potent inhibitor of HIV integrase with an IC50 value of 2.7 nM for HIV-1 integrase-catalyzed strand transfer in vitro. It inhibits HIV-1 viral replication (EC50 = 0.51 nM) in peripheral blood mononuclear cells (PBMCs). The cytotoxic concentration (CC50) values for dolutegravir in unstimulated and stimulated PBMCs are 189 and 52 µM, respectively, resulting in a therapeutic index of at least 9,400. It prevents replication of several HIV-1 strains (EC50s = 0.36-2.1 nM) that are resistant to nucleoside reverse transcriptase inhibitors (NRTIs), non-nucleoside reverse transcriptase inhibitors (NNRTIs), and protease inhibitors and impairs their ability to infect CIP4 cells. Formulations containing dolutegravir have been used to treat HIV-1 infection in humans.
  Dolutegravir(CAS 1051375-16-6), also known as GSK1349572, is an FDA-approved drug for the treatment ...